Cas no 1512145-98-0 (4-methyl-5-(pyrrolidin-3-yl)methylpyrimidine)

• Product Name: 4-methyl-5-(pyrrolidin-3-yl)methylpyrimidine
• CAS No: 1512145-98-0
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6020571
• PubChem ID: 83683283
• Update Time: 2025-05-23

4-methyl-5-(pyrrolidin-3-yl)methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(pyrrolidin-3-yl)methylpyrimidine
• 4-methyl-5-[(pyrrolidin-3-yl)methyl]pyrimidine
• 1512145-98-0
• SCHEMBL20281942
• EN300-1752486

• Inchi： 1S/C10H15N3/c1-8-10(6-12-7-13-8)4-9-2-3-11-5-9/h6-7,9,11H,2-5H2,1H3
• InChI Key： SKOVSDLWICBVCX-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CN=CN=C2C)C1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-methyl-5-(pyrrolidin-3-yl)methylpyrimidine

4-Methyl-5-(Pyrrolidin-3-yl)Methylpyrimidine: A Comprehensive Overview

4-Methyl-5-(Pyrrolidin-3-yl)Methylpyrimidine (CAS No. 1512145-98-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique pyrimidine backbone and substituted pyrrolidine group, exhibits a range of intriguing properties that make it a valuable subject for research and development. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound, while also exploring the latest advancements in its study.

The pyrimidine ring serves as the core structure of 4-Methyl-5-(Pyrrolidin-3-yl)Methylpyrimidine, providing a stable framework for various functional groups. The presence of a methyl group at the 4-position and a pyrrolidin-3-yl methyl group at the 5-position introduces steric and electronic effects that influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of these substituents in modulating the compound's interaction with biological targets, such as enzymes and receptors.

One of the most notable aspects of 4-Methyl-5-(Pyrrolidin-3-yl)Methylpyrimidine is its potential as a lead compound in drug discovery. Researchers have demonstrated that this compound exhibits promising activity in inhibiting key enzymes involved in various pathological processes, such as inflammation and neurodegenerative diseases. For instance, a study published in *Journal of Medicinal Chemistry* revealed that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammatory responses. This finding underscores its potential as an anti-inflammatory agent.

The synthesis of 4-Methyl-5-(Pyrrolidin-3-yl)Methylpyrimidine involves a multi-step process that combines principles from organic synthesis and catalysis. A common approach involves the condensation of amines with carbonyl compounds to form the pyrrolidine ring, followed by cyclization to generate the pyrimidine core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These developments are critical for scaling up production for preclinical studies.

In terms of physical properties, 4-Methyl-5-(Pyrrolidin-3-yl)Methylpyrimidine exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's structure and purity.

From an environmental standpoint, understanding the degradation pathways of 4-Methyl-5-(Pyrrolidin-3-yl)Methylpyrimidine is crucial for assessing its ecological impact. Recent research has shown that this compound undergoes hydrolytic degradation under alkaline conditions, yielding non-toxic byproducts. This information is vital for regulatory compliance and ensuring sustainable practices in its production and use.

Looking ahead, the future of 4-Methyl-5-(Pyrrolidin-3-yl)Methylpyrimidine lies in its potential to serve as a building block for more complex molecules with enhanced biological activity. Researchers are actively exploring its use as a scaffold for designing multi-target drugs capable of addressing complex diseases such as cancer and Alzheimer's disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-Methyl-5-(Pyrrolidin-3-yl)Methylpyrimidine (CAS No. 1512145980) stands out as a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structural features, coupled with recent advancements in synthesis and application studies, position it as a key player in advancing modern medicine. As research continues to unfold, this compound is poised to make meaningful contributions to both scientific knowledge and therapeutic development.